Cas no 814-71-1 (calcium thioglycolate trihydrate)

• Product Name: calcium thioglycolate trihydrate
• CAS No: 814-71-1
• MF: C₂H₄CaO₂S
• MW: 132.194958686829
• MDL: MFCD00050585
• CID: 39942
• PubChem ID: 13141
• Update Time: 2025-06-07

calcium thioglycolate trihydrate Chemical and Physical Properties

Names and Identifiers

• calcium thioglycolate trihydrate
• calcium bis(mercaptoacetate)
• Calcium Mercaptoacetate
• Thioglycolic acid calcium salt
• Calcium Thioglycolate
• Calcium 2-sulfanylacetate
• CALCIUM THIOGLYCOLATE 3-HYDRATE
• Calciumthioglycollate
• depil
• ebacream
• jully
• vikor
• Calciumthioglycolate
• Acetic acid, mercapto-, calcium salt (2:1) (8CI, 9CI)
• Bis[(2-sulfanylacetyl)oxy]calcium
• Calcium thioglycollate
• Surgex
• EC 249-881-5
• Acetic acid, mercapto-, calcium salt
• calcium bis(sulfanylacetate)
• J96129652N
• SCHEMBL156458
• CALCIUM THIOGLYCOLATE [INCI]
• DB-220250
• CALCIUM THIOGLYCOLLATE [MI]
• AKOS024333727
• Mercaptoacetic acid calcium derivative
• 814-71-1
• Acetic acid, mercapto, calcium salt
• MERCAPTOACETIC ACID CALCIUM SALT (2:1)
• Acetic acid, 2-mercapto-, calcium salt (2:1)
• Acetic acid, mercapto-, calcium salt (2:1)
• EINECS 212-402-5
• Q27281366
• Calcium 2-mercaptoacetate
• Acetic acid, mercapto, calcium salt (2:1)
• HSDB 1962
• W-104209
• DTXSID6061151
• DTXCID5048219
• calcium;2-sulfanylacetate
• EINECS 249-881-5
• UNII-J96129652N
• CALCIUM THIOGLYCOLATE [HSDB]

• MDL： MFCD00050585
• Inchi： 1S/C2H4O2S.Ca/c3-2(4)1-5;/h5H,1H2,(H,3,4);
• InChI Key： DOWVFKZNSMMYBE-UHFFFAOYSA-N
• SMILES： [Ca].O=C(CS)O

Computed Properties

• Exact Mass: 221.93300
• Monoisotopic Mass: 91.9932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 37.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Density: 1.311
• Melting Point: -16.5 deg C
• Boiling Point: 225.5 °C at 760 mmHg
• Flash Point: 99.8 °C
• PSA: 157.86000
• LogP: -2.66780
• Solubility: Soluble in water, insoluble in alcohol.
• Merck: 1711

calcium thioglycolate trihydrate Security Information

• Hazardous Material transportation number：2811
• WGK Germany：1
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：9-13-23
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• HazardClass：6.1(b)
• PackingGroup：III